tert-butyl N-(2-amino-2-cyclopentylethyl)carbamate
Overview
Description
“tert-butyl N-(2-amino-2-cyclopentylethyl)carbamate” is a chemical compound with the molecular formula C12H24N2O2 . It is widely used in scientific research, with applications spanning from pharmaceutical synthesis to catalysis.
Molecular Structure Analysis
The molecule contains a total of 40 bond(s). There are 16 non-H bond(s), 1 multiple bond(s), 5 rotatable bond(s), 1 double bond(s), 1 five-membered ring(s), 1 (thio-) carbamate(s) (aliphatic), and 1 primary amine(s) (aliphatic) .Scientific Research Applications
Enantioselective Synthesis
- The compound is a significant intermediate for synthesizing carbocyclic analogues of 2′-deoxyribonucleotides, essential in enantioselective synthesis processes. This application is highlighted by the work of Ober, Marsch, Harms, and Carell (2004), where they discuss its role in creating analogues of protected β-d-2-deoxyribosylamine (Ober, Marsch, Harms, & Carell, 2004).
Chemical Transformations
- Sakaitani and Ohfune (1990) explored the transformation of amino protecting groups via tert-butyldimethylsilyl carbamates, demonstrating the chemical versatility and utility of these compounds in organic synthesis (Sakaitani & Ohfune, 1990).
CO2 Fixation
- Takeda, Okumura, Tone, Sasaki, and Minakata (2012) developed a method for cyclizative atmospheric CO2 fixation using unsaturated amines, leading to cyclic carbamates. This showcases an innovative approach to CO2 utilization and environmental sustainability (Takeda, Okumura, Tone, Sasaki, & Minakata, 2012).
Intermediate in Drug Synthesis
- Zhao, Guo, Lan, and Xu (2017) reported a rapid synthetic method for a tert-butyl carbamate compound, highlighting its importance as an intermediate in synthesizing biologically active compounds like omisertinib (Zhao, Guo, Lan, & Xu, 2017).
Asymmetric Mannich Reaction
- Yang, Pan, and List (2009) discussed the synthesis of tert-butyl carbamate compounds by asymmetric Mannich reaction, underlining its utility in creating chiral compounds (Yang, Pan, & List, 2009).
Metalation and Alkylation Studies
- Sieburth, Somers, and O'Hare (1996) investigated tert-butyl carbamate derivatives for their ability to undergo metalation and alkylation, a fundamental process in organic synthesis (Sieburth, Somers, & O'Hare, 1996).
Synthesis of Factor Xa Inhibitors
- Wang, Ma, Reddy, and Hu (2017) provided an efficient stereoselective synthesis route for tert-butyl carbamate stereoisomers, crucial for developing factor Xa inhibitors (Wang, Ma, Reddy, & Hu, 2017).
Glycosylative Transcarbamylation
- Henry and Lineswala (2007) explored the transformation of tert-butyl carbamates under glycosylation conditions, yielding amino sugar carbamates and demonstrating applications in bioconjugate chemistry (Henry & Lineswala, 2007).
Catalysis and Chemical Synthesis
- Guijarro, Ortiz, and Yus (1996) used tert-butyl carbamates in catalysis, showcasing their role in producing functionalised carbamates (Guijarro, Ortiz, & Yus, 1996).
Properties
IUPAC Name |
tert-butyl N-(2-amino-2-cyclopentylethyl)carbamate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H24N2O2/c1-12(2,3)16-11(15)14-8-10(13)9-6-4-5-7-9/h9-10H,4-8,13H2,1-3H3,(H,14,15) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YMJKXSPQOOJCBY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NCC(C1CCCC1)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H24N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
228.33 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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